![molecular formula C9H16ClNO B2559708 1-Oxa-9-azaspiro[4.6]undec-3-ene;hydrochloride CAS No. 2253630-59-8](/img/structure/B2559708.png)
1-Oxa-9-azaspiro[4.6]undec-3-ene;hydrochloride
Description
“1-Oxa-9-azaspiro[4.6]undec-3-ene;hydrochloride” is a chemical compound with the CAS Number 399033-68-2 . It has a molecular weight of 189.68 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “1-Oxa-9-azaspiro[4.6]undec-3-ene;hydrochloride” is 1S/C9H15NO.ClH/c1-2-8-11-9(3-1)4-6-10-7-5-9;/h1-2,10H,3-8H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“1-Oxa-9-azaspiro[4.6]undec-3-ene;hydrochloride” is a solid compound . It has a molecular weight of 189.68 . The compound’s InChI key is NORFZZRPRYIWSS-UHFFFAOYSA-N .Scientific Research Applications
Antibacterial Agents
1-Oxa-9-azaspiro[4.6]undec-3-ene hydrochloride and its derivatives have been investigated for their antibacterial properties. Researchers synthesized thirty-six derivatives of ciprofloxacin using this compound as a starting material. These fluoroquinolone derivatives were tested against both gram-positive and gram-negative bacterial strains. Notably, some compounds exhibited equal or higher potency than ciprofloxacin against specific strains, such as Acinetobacter baumannii and Bacillus cereus .
Drug Design
Spirocycles, including 1-oxa-9-azaspiro[4.6]undec-3-ene, represent a privileged structural class for drug design. Their three-dimensional character, well-defined spatial projection, and high degree of saturation make them attractive scaffolds for developing novel therapeutic agents. Researchers explore spirocyclic motifs like this compound to create innovative drugs .
Antihypertensive Agents
While not directly mentioned in the literature, the synthesis of oxa-spirocyclic analogues could potentially lead to antihypertensive agents. Similar compounds have been studied in vivo, and further exploration of their cardiovascular effects may be warranted .
Materials Science
Considering its spirocyclic nature, 1-Oxa-9-azaspiro[4.6]undec-3-ene hydrochloride might find applications in materials science. Spirocycles often exhibit interesting physical properties, and their incorporation into materials could lead to novel materials with unique characteristics.
properties
IUPAC Name |
1-oxa-9-azaspiro[4.6]undec-3-ene;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO.ClH/c1-3-9(4-2-8-11-9)5-7-10-6-1;/h2,4,10H,1,3,5-8H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPPVMBFGUWWCHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCNC1)C=CCO2.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Oxa-8-azaspiro[4.6]undec-3-ene hydrochloride | |
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